5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one

• Molecular Formula: C19H17ClN2OS
• Molecular Weight: 356.9 g/mol
• IUPAC Name: (5E)-5-[(4-chlorophenyl)methylidene]-2-phenylimino-3-propyl-1,3-thiazolidin-4-one
• InChI: InChI=1S/C19H17ClN2OS/c1-2-12-22-18(23)17(13-14-8-10-15(20)11-9-14)24-19(22)21-16-6-4-3-5-7-16/h3-11,13H,2,12H2,1H3/b17-13+,21-19?
• InChI Key: FYDBHUAMKZMRKN-BEOJHSSFSA-N
• Isomeric SMILES: CCCN1C(=O)/C(=C\C2=CC=C(C=C2)Cl)/SC1=NC3=CC=CC=C3
• SMILES: CCCN1C(=O)C(=CC2=CC=C(C=C2)Cl)SC1=NC3=CC=CC=C3

Description

5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one, also known as CBPT, is a thiazolidinone derivative that has gained attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, biochemistry, and material science. CBPT is known for its unique chemical structure, which has been found to exhibit promising biological activities.

Mechanism of Action

The mechanism of action of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is not fully understood. However, studies have suggested that 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one exerts its biological activities through the modulation of various signaling pathways, including the NF-κB and MAPK signaling pathways.
Biochemical and Physiological Effects
5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been found to exhibit various biochemical and physiological effects. Studies have shown that 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can induce apoptosis in cancer cells, reduce oxidative stress, and inhibit the production of pro-inflammatory cytokines. 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been found to improve insulin sensitivity and reduce blood glucose levels in diabetic animal models.

Advantages and Limitations for Lab Experiments

One of the main advantages of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is its unique chemical structure, which makes it a promising candidate for drug development. 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been found to exhibit low toxicity, which is an important consideration in drug development. However, one of the limitations of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is its low solubility, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for the study of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one. One area of interest is the development of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one-based drugs for the treatment of cancer and other diseases. Another area of interest is the study of the structure-activity relationship of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one and its derivatives, which can help to identify more potent and selective compounds. Additionally, the development of novel synthetic methods for 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one can help to improve its accessibility and reduce its cost of production.
In conclusion, 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one is a thiazolidinone derivative that has gained attention in the scientific community due to its potential applications in various fields. 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one exhibits promising biological activities, including antitumor, anti-inflammatory, and antioxidant activities. 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been found to have potential therapeutic applications in the treatment of Alzheimer's disease, diabetes, and cardiovascular diseases. Further research is needed to fully understand the mechanism of action of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one and to identify its potential applications in drug development.

Synthesis Methods

The synthesis of 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one involves the reaction of 4-chlorobenzaldehyde and phenylpropane-1,3-diamine in the presence of thiosemicarbazide. The reaction mixture is then heated under reflux conditions, and the resulting product is purified through recrystallization.

Scientific Research Applications

5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has been extensively studied for its potential applications in medicinal chemistry. Studies have shown that 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one exhibits antitumor, anti-inflammatory, and antioxidant activities. 5-(4-Chlorobenzylidene)-2-(phenylimino)-3-propyl-1,3-thiazolidin-4-one has also been found to have potential therapeutic applications in the treatment of Alzheimer's disease, diabetes, and cardiovascular diseases.